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Compound of Interest

Compound Name:
4,4,4-Trifluoro-1-(4-

methoxyphenyl)butane-1,3-dione

Cat. No.: B091437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this guide is for research and development purposes

only. The CAS number 15191-68-1 provided in the topic request is inconsistently referenced in

public databases. The following guide focuses on the well-characterized compound 1-(4-

Chlorobenzhydryl)piperazine (CAS: 303-26-4), which is of significant interest in pharmaceutical

research and may be the intended subject of inquiry.

Introduction
1-(4-Chlorobenzhydryl)piperazine is a versatile organic compound that holds a significant

position in the landscape of pharmaceutical development and neuroscience research.[1]

Structurally, it features a piperazine ring attached to a benzhydryl group, which is further

substituted with a chlorine atom on one of the phenyl rings. This unique molecular architecture

makes it a valuable precursor and intermediate in the synthesis of a wide array of therapeutic

agents.[1] Notably, it is recognized as an inactive metabolite of the antihistamines meclizine

and chlorcyclizine.[2][3] Furthermore, it has been identified as an impurity in commercial

preparations of hydroxyzine and cetirizine.[3] Its utility extends to the synthesis of novel

compounds, including voltage-gated sodium channel 1.7 (Nav1.7) inhibitors, anticancer agents,

and next-generation antihistamines.[2][3] This guide provides a comprehensive overview of its

physical and chemical properties, analytical methodologies, and its pivotal role in medicinal

chemistry.
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Physicochemical Properties
The physicochemical properties of 1-(4-Chlorobenzhydryl)piperazine are fundamental to its

handling, formulation, and biological activity. A summary of these key properties is presented

below.

Property Value Source(s)

CAS Number 303-26-4 [3][4]

Molecular Formula C₁₇H₁₉ClN₂ [1][3]

Molecular Weight 286.80 g/mol [3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 65-70 °C (lit.) or 75 °C [4]

Boiling Point
178-180 °C at 0.5 mmHg (lit.)

or 180 °C at 0.8 mmHg
[1][4]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol, DMF, and DMSO.[3]

[3][5]

Purity ≥98% [3]

pH Level Neutral [5]

UV max (λmax) 231 nm [3]

Chemical Structure and Reactivity
The chemical structure of 1-(4-Chlorobenzhydryl)piperazine is central to its reactivity and its

utility as a synthetic intermediate.
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Synthesis Workflow

Reaction Setup Reagent Addition Reflux Work-up & Purification Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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